2-({[2-(4-methoxyphenyl)ethyl]amino}methyl)benzoic acid hydrochloride

• IUPAC Name: 2-[[2-(4-methoxyphenyl)ethylamino]methyl]benzoic acid;hydrochloride
• InChI: InChI=1S/C17H19NO3.ClH/c1-21-15-8-6-13(7-9-15)10-11-18-12-14-4-2-3-5-16(14)17(19)20;/h2-9,18H,10-12H2,1H3,(H,19,20);1H
• InChI Key: UMNNOWGRMUHNRS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNCC2=CC=CC=C2C(=O)O.Cl
• Molecular Formula: C17H20ClNO3
• Molecular Weight: 321.8 g/mol

Description

2-({[2-(4-methoxyphenyl)ethyl]amino}methyl)benzoic acid hydrochloride, also known as Mepivacaine hydrochloride, is a local anesthetic that is commonly used in dental, surgical, and obstetrical procedures. It is a member of the amide class of local anesthetics and is structurally similar to lidocaine and bupivacaine. Mepivacaine hydrochloride works by blocking nerve impulses in the affected area, leading to temporary loss of sensation.

Mechanism of Action

2-({[2-(4-methoxyphenyl)ethyl]amino}methyl)benzoic acid hydrochloride hydrochloride works by blocking voltage-gated sodium channels in the nerve fibers, leading to inhibition of nerve impulses. This results in temporary loss of sensation in the affected area.
Biochemical and Physiological Effects
2-({[2-(4-methoxyphenyl)ethyl]amino}methyl)benzoic acid hydrochloride hydrochloride has been shown to have a low systemic toxicity and a rapid onset of action. It is metabolized in the liver and excreted in the urine. 2-({[2-(4-methoxyphenyl)ethyl]amino}methyl)benzoic acid hydrochloride hydrochloride has been shown to have a shorter duration of action compared to other local anesthetics, such as bupivacaine. It has also been shown to have a lower incidence of allergic reactions compared to other local anesthetics, such as lidocaine.

Advantages and Limitations for Lab Experiments

2-({[2-(4-methoxyphenyl)ethyl]amino}methyl)benzoic acid hydrochloride hydrochloride has several advantages for use in laboratory experiments. It has a rapid onset of action and a short duration of action, which allows for precise control of the duration of anesthesia. It also has a lower incidence of allergic reactions compared to other local anesthetics, which reduces the risk of experimental complications. However, its short duration of action may limit its use in experiments that require longer periods of anesthesia.

Future Directions

There are several future directions for research on 2-({[2-(4-methoxyphenyl)ethyl]amino}methyl)benzoic acid hydrochloride hydrochloride. One area of research is the development of new formulations of 2-({[2-(4-methoxyphenyl)ethyl]amino}methyl)benzoic acid hydrochloride hydrochloride that have a longer duration of action. Another area of research is the investigation of the effects of 2-({[2-(4-methoxyphenyl)ethyl]amino}methyl)benzoic acid hydrochloride hydrochloride on nerve regeneration and recovery after injury. Additionally, the use of 2-({[2-(4-methoxyphenyl)ethyl]amino}methyl)benzoic acid hydrochloride hydrochloride in combination with other drugs for pain management is an area of potential research.

Scientific Research Applications

2-({[2-(4-methoxyphenyl)ethyl]amino}methyl)benzoic acid hydrochloride hydrochloride has been extensively studied for its use as a local anesthetic in various medical procedures. It has been shown to be effective in dental procedures, such as tooth extractions and root canal therapy, as well as surgical procedures, such as hernia repair and breast surgery. 2-({[2-(4-methoxyphenyl)ethyl]amino}methyl)benzoic acid hydrochloride hydrochloride has also been used in obstetrical procedures, such as epidural anesthesia for labor and delivery.